2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide

• Molecular Formula: C18H24N2O3S
• Molecular Weight: 348.5 g/mol
• IUPAC Name: 2-butoxy-5-propan-2-yl-N-pyridin-3-ylbenzenesulfonamide
• InChI: InChI=1S/C18H24N2O3S/c1-4-5-11-23-17-9-8-15(14(2)3)12-18(17)24(21,22)20-16-7-6-10-19-13-16/h6-10,12-14,20H,4-5,11H2,1-3H3
• InChI Key: OKZHZPUIZDMTCO-UHFFFAOYSA-N
• SMILES: CCCCOC1=C(C=C(C=C1)C(C)C)S(=O)(=O)NC2=CN=CC=C2

Description

2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide, also known as PNU-109291, is a sulfonamide-based compound that has been extensively studied for its potential as a therapeutic agent. This compound has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for further research and development.

Mechanism of Action

The mechanism of action of 2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide involves its inhibition of CAIX, which plays a key role in regulating the pH of cancer cells. By inhibiting this enzyme, this compound can disrupt the pH balance of cancer cells, leading to their death. In addition, this compound has been shown to have anti-inflammatory effects, which may contribute to its potential as a treatment for inflammatory conditions.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including its inhibition of CAIX and its anti-inflammatory properties. In addition, this compound has been shown to have a low toxicity profile, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One advantage of 2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide is its selectivity for CAIX, which allows for targeted inhibition of this enzyme in cancer cells. However, one limitation of this compound is its relatively low potency compared to other CAIX inhibitors, which may limit its effectiveness as a therapeutic agent.

Future Directions

There are several potential future directions for research on 2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide. One area of focus could be the development of more potent CAIX inhibitors based on the structure of this compound. In addition, further research could be done to investigate the potential of this compound as a treatment for other types of cancer and inflammatory conditions. Finally, studies could be conducted to investigate the potential of this compound in combination with other therapeutic agents for enhanced efficacy.

Synthesis Methods

The synthesis of 2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide involves several steps, including the reaction of 2-bromo-5-isopropylbenzenesulfonyl chloride with pyridine, followed by the addition of butanol and sodium hydride. The resulting product is then purified and characterized using various analytical techniques.

Scientific Research Applications

2-butoxy-5-isopropyl-N-(3-pyridinyl)benzenesulfonamide has been studied for its potential as a therapeutic agent in a variety of scientific research applications. One area of focus has been its use as a selective inhibitor of the enzyme carbonic anhydrase IX (CAIX), which is overexpressed in many types of cancer cells. This compound has also been investigated for its potential as a treatment for inflammatory bowel disease and other inflammatory conditions.